2,4,6-Triaminopyrimidine
Overview
Description
2,4,6-Triaminopyrimidine (TAP) is a heterocyclic compound that has been the subject of various studies due to its potential applications in different fields such as materials science, organic synthesis, and medicinal chemistry. The compound features a pyrimidine ring substituted with amino groups at the 2, 4, and 6 positions, which makes it a versatile intermediate for chemical reactions and syntheses .
Synthesis Analysis
The synthesis of 2,4,6-triaminopyrimidine has been approached through different methods. One notable method involves an acid-catalyzed [2 + 2 + 2] cycloaddition between two cyanamides and one ynamide, which yields the triaminopyrimidine core with high regioselectivity and in good yields. This method has been shown to be scalable and provides a platform for further functionalization of the pyrimidine ring . Another approach is the solid-phase synthesis, which allows for the preparation of a library of triaminopyrimidines through a ring-activation/amination process, demonstrating the advantages of solid-phase synthesis in terms of purity and yield .
Molecular Structure Analysis
The molecular structure of 2,4,6-triaminopyrimidine has been studied in various contexts. For instance, when copolymerized with graphitic carbon nitride (g-C3
Scientific Research Applications
Renal Function and Epithelial Permeability
2,4,6-Triaminopyrimidine (TAP) has been reported to block cation-specific paracellular conductance pathways in several epithelia. It inhibits sodium transport in frog skin and affects renal function. In rats, TAP caused modest natriuresis and a marked reduction in potassium excretion. This suggests potential implications in studying renal and epithelial transport mechanisms (Bowman, Arnow, & Weiner, 1978).
Chemical Properties and Reactions
TAP's protolytic and complexing properties in aqueous solutions have been analyzed, highlighting its inability to form inner-sphere complexes with typical complexing agents such as d-element cations and lanthanum(III). It forms an outer-sphere complex with copper(II) ions, which contributes to our understanding of its chemical behavior (Sal’nikov et al., 2012).
Solid-Phase Synthesis
A library of 2,4,6-triaminopyrimidines was prepared using a solid-phase approach, demonstrating the potential for efficient and diverse synthesis of this compound. This research highlights its usefulness in the synthesis of complex molecules (Guillier et al., 1999).
Inhibition of Sodium Pathways
TAP has been shown to be ineffective in blocking sodium permeability in the isolated urinary bladder of trout, suggesting variability in its effects across different biological membranes (Fossat & Lahlou, 1979).
Corrosion Inhibition
TAP has been investigated for its corrosion inhibitive performance on steel surfaces. It plays a significant role in corrosion science, as it can influence the corrosion process under acidic conditions (Masoud et al., 2010).
Application in Polyimide Membranes
TAP has been used in zeolite-filled polyimide membranes, enhancing the contact between zeolite particles and polyimide chains. This suggests its utility in the development of advanced materials with improved characteristics (Yong et al., 2001).
Photocatalysis Enhancement
Copolymerization with TAP has been developed for precise substitution of nitrogen with carbon in polymeric g-C3N4. This technique significantly enhances the photocatalytic activity of g-C3N4 for pollutant removal, showcasing TAP's role in environmental applications (Ho et al., 2015).
Electrochemical Studies
The electrochemical behavior of TAP on a glassy carbon electrode was studied, showing a well-defined oxidative peak in certain conditions. This research can be fundamental for electrochemical applications and sensor development (Qing, 2004).
Safety And Hazards
Future Directions
The future directions of 2,4,6-Triaminopyrimidine research include its potential use in the degradation of oxytetracycline , and its potential as a proto-RNA nucleobase . A base-mediated strategy for the formation of 2,4,6-trisubstituted pyrimidines was introduced, which could lead to new protocols for the construction of 2,4,6-trisubstituted pyrimidines .
properties
IUPAC Name |
pyrimidine-2,4,6-triamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N5/c5-2-1-3(6)9-4(7)8-2/h1H,(H6,5,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTTIOYHBNXDJOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(N=C1N)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3061394 | |
Record name | 2,4,6-Pyrimidinetriamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Triaminopyrimidine | |
CAS RN |
1004-38-2 | |
Record name | 2,4,6-Triaminopyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1004-38-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,6-Triaminopyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001004382 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1004-38-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=26493 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4,6-Pyrimidinetriamine | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,4,6-Pyrimidinetriamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061394 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pyrimidine-2,4,6-triyltriamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.473 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4,6-PYRIMIDINETRIAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D6ZP6F2ECK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.